Cas no 2639418-64-5 (Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate)

• Product Name: Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate
• CAS No: 2639418-64-5
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 6219667
• PubChem ID: 165904170
• Update Time: 2025-05-25

Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2639418-64-5
• EN300-27729969
• tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate
• Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate

• Inchi： 1S/C13H18FNO3/c1-13(2,3)18-12(16)10-8-9(17-7-6-15)4-5-11(10)14/h4-5,8H,6-7,15H2,1-3H3
• InChI Key： GMZVEHHWIQVPOH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(=O)OC(C)(C)C)OCCN

Computed Properties

• Exact Mass: 255.12707160g/mol
• Monoisotopic Mass: 255.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate

Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate (CAS No. 2639418-64-5): A Comprehensive Overview

Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate, identified by the Chemical Abstracts Service Number (CAS No.) 2639418-64-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The unique structural features of Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate include a benzoate core substituted with a fluorine atom at the 2-position and an aminoethoxy group at the 5-position, further modified by a tert-butyl group. These structural elements contribute to its distinctive chemical properties and biological interactions, which are being explored for various therapeutic applications.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs due to its ability to enhance binding affinity and metabolic stability. The presence of a fluorine atom at the 2-position of the benzoate ring is particularly noteworthy, as fluorine substitution can significantly influence the electronic and steric properties of a molecule. This modification has been widely used in drug design to improve lipophilicity, metabolic stability, and receptor binding affinity. The aminoethoxy group introduces a polar and basic character to the molecule, which can facilitate interactions with biological targets such as enzymes and receptors.

The tert-butyl group at the 4-position of the benzoate ring serves to enhance the metabolic stability of the compound by reducing susceptibility to oxidative degradation. This structural feature is particularly important in pharmaceutical development, where long-term stability is crucial for drug efficacy and safety. The combination of these structural elements makes Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics. Fluorine substitution can alter the pharmacokinetic properties of a molecule, including its solubility, permeability, and metabolic clearance. Studies have shown that fluorinated benzoates exhibit enhanced binding affinity to biological targets, making them valuable scaffolds for drug design. For instance, fluorinated benzoates have been investigated for their potential in treating neurological disorders, cancer, and infectious diseases.

The aminoethoxy group in Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate also plays a critical role in its biological activity. This functional group can act as a hydrogen bond acceptor or donor, facilitating interactions with biological targets. In particular, the amino group can form salt bridges with acidic residues on proteins, while the ethoxy group can engage in hydrogen bonding with hydrophilic regions of biological targets. These interactions are essential for achieving high-affinity binding and potent biological activity.

In vitro studies have demonstrated that Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate exhibits interesting pharmacological properties. For example, preliminary experiments suggest that this compound may have inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The fluorine atom at the 2-position of the benzoate ring appears to enhance binding affinity to these targets, while the aminoethoxy group contributes to selectivity by interacting with specific residues on the target protein.

Additionally, computational studies have been conducted to explore the molecular interactions of Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate with potential biological targets. Molecular docking simulations have shown that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These simulations provide valuable insights into the binding mode and interactions of the compound with its targets, which can guide further optimization efforts.

The tert-butyl group at the 4-position of the benzoate ring has been found to improve metabolic stability by reducing susceptibility to oxidative degradation. This structural feature is particularly important in pharmaceutical development, where long-term stability is crucial for drug efficacy and safety. Studies have shown that compounds with tert-butyl groups exhibit enhanced resistance to metabolic degradation, leading to improved bioavailability and prolonged therapeutic effects.

Recent advances in synthetic chemistry have enabled more efficient and scalable production methods for compounds like Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate. These methods include modern techniques such as flow chemistry and catalytic processes, which can improve yield and purity while reducing environmental impact. The development of robust synthetic routes is essential for translating promising candidates into viable drug candidates.

The potential applications of Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate extend beyond traditional pharmaceuticals. Research is ongoing into its use as an intermediate in chemical synthesis and as a component in advanced materials with specialized properties. The unique combination of structural features makes this compound a versatile building block for various applications in industry and academia.

In conclusion, Tert-butyl 5-(2-aminoethoxy)-2-fluorobenzoate (CAS No. 2639418-64-5) is a compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features contribute to its distinctive chemical properties and biological interactions, making it a subject of extensive research and development. Further studies are warranted to fully explore its therapeutic applications and optimize its pharmacological properties.